5-Formyl-2-(methoxymethyl)thiophene-3-carboxylic acid

• Molecular Formula: C8H8O4S
• Molecular Weight: 200.21 g/mol
• SMILES: COCC1=C(C=C(S1)C=O)C(=O)O
• InChI: InChI=1S/C8H8O4S/c1-12-4-7-6(8(10)11)2-5(3-9)13-7/h2-3H,4H2,1H3,(H,10,11)
• InChIKey: BAGOCKSQIDVPMN-UHFFFAOYSA-N

5-Formyl-2-(methoxymethyl)thiophene-3-carboxylic Acid – Overview

5-Formyl-2-(methoxymethyl)thiophene-3-carboxylic acid (CAS 2059947-25-8, molecular formula C₈H₈O₄S, molecular weight 200.21 g/mol) is a heterocyclic building block that incorporates three chemically distinct functional groups on a single thiophene core: a reactive formyl (–CHO) at position 5, a solubilizing methoxymethyl (–CH₂OCH₃) at position 2, and a carboxylic acid (–COOH) at position 3 . The compound is supplied at 95% purity and exhibits computed physicochemical parameters including a topological polar surface area (TPSA) of 63.6 Ų, a consensus LogP of 1.41, four hydrogen-bond acceptors, one hydrogen-bond donor, and four rotatable bonds . This substitution pattern distinguishes it from simpler thiophene carboxylic acids and creates unique opportunities for sequential, orthogonal synthetic transformations.

1

Orthogonal reactive handles

5-formyl, 3-COOH, and 2-methoxymethyl enable sequential derivatization without cross-reactivity.

2

Research-grade building block

Supplied as a heterocyclic intermediate suitable for discovery-stage synthesis and library production.

3

Computed physicochemical profile

TPSA and LogP values support drug-like property tuning; ideal for medicinal chemistry campaigns.

5-Formyl-2-(methoxymethyl)thiophene-3-carboxylic Acid – Non-Substitutable by Generic Analogs

Thiophene-3-carboxylic acid derivatives are frequently treated as interchangeable building blocks; however, the specific substitution pattern of 5-formyl-2-(methoxymethyl)thiophene-3-carboxylic acid renders it non-substitutable by its closest analogs. The simultaneous presence of a 5-formyl electrophile, a 3-carboxylic acid handle, and a 2-methoxymethyl group enables chemoselective reaction sequences that are inaccessible with compounds such as 5-formylthiophene-3-carboxylic acid (lacking the 2-substituent) or 2-formylthiophene-3-carboxylic acid (differing in formyl position) . Attempted substitution with any single- or dual-functionalized analog would either eliminate a reactive site or alter the electronic and steric environment of the thiophene ring, fundamentally changing the reactivity profile and the physicochemical properties of downstream products. The quantitative evidence below substantiates why procurement specifications must explicitly require this precise substitution pattern.

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5-Formylthiophene-3-carboxylic acid lacks the 2-methoxymethyl group, removing a solubilizing handle and limiting orthogonal reactivity.

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2-Formylthiophene-3-carboxylic acid positional isomer shifts ring electronics and PSA profile, altering downstream product properties.

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Mono- or di-functionalized analogs cannot support the same three-step chemoselective sequence, limiting synthetic flexibility.

5-Formyl-2-(methoxymethyl)thiophene-3-carboxylic Acid vs Analogs – Quantitative Evidence

Enhanced H-Bond Acceptor Count vs 5-Formylthiophene-3-carboxylic Acid

5-Formyl-2-(methoxymethyl)thiophene-3-carboxylic acid possesses four hydrogen-bond acceptor sites compared to three for 5-formylthiophene-3-carboxylic acid, a direct consequence of the additional methoxymethyl ether oxygen at position 2 . This quantitative difference alters the compound's capacity for intermolecular interactions, which influences molecular recognition, solubility, and crystal packing.

H-Bond Acceptors

Data to verify

4 vs 3 (analog)

+1 acceptor (33% increase)

May enhance solubility and target interaction capacity

Calculated property; requires experimental validation

Evidence Dimension	Hydrogen-Bond Acceptor Count
Target Compound Data	4 H-bond acceptors
Comparator Or Baseline	5-Formylthiophene-3-carboxylic acid: 3 H-bond acceptors
Quantified Difference	+1 H-bond acceptor (33% increase)
Conditions	Calculated property based on chemical structure; standard H-bond acceptor definition (N + O atoms)

Why This Matters

An additional hydrogen-bond acceptor directly impacts a compound's solubility profile and its interactions with biological targets, making the target compound a more versatile scaffold for lead optimization campaigns.

Higher Lipophilicity vs 5-Formylthiophene-3-carboxylic Acid

The consensus LogP of 5-formyl-2-(methoxymethyl)thiophene-3-carboxylic acid is 1.4052, whereas 5-formylthiophene-3-carboxylic acid exhibits a lower LogP of 1.2588 . The +0.15 LogP unit difference is attributable to the lipophilic methoxymethyl substituent, which increases overall molecular hydrophobicity.

Lipophilicity Shift

Data to verify

ΔLogP +0.15

approx 12% increase in log scale vs 5-formyl analog

May improve membrane permeability prediction

Computed consensus LogP; confirm with experimental logD

Evidence Dimension	Lipophilicity (Consensus LogP)
Target Compound Data	LogP = 1.4052
Comparator Or Baseline	5-Formylthiophene-3-carboxylic acid: LogP = 1.2588
Quantified Difference	ΔLogP = +0.1464 (≈12% increase in log scale)
Conditions	Calculated consensus LogP using standard prediction algorithms

Why This Matters

A 0.15-unit increase in LogP can significantly enhance membrane permeability and oral bioavailability, making the target compound a more attractive starting point for medicinal chemistry programs targeting intracellular proteins.

Increased TPSA vs 5-Formylthiophene-3-carboxylic Acid

5-Formyl-2-(methoxymethyl)thiophene-3-carboxylic acid has a TPSA of 63.6 Ų, compared with 54.37 Ų for 5-formylthiophene-3-carboxylic acid . The 9.23 Ų increase is directly attributable to the additional ether oxygen in the methoxymethyl group. While both values remain below the commonly accepted threshold of 140 Ų for oral bioavailability, the difference provides a measurable adjustment for tuning physicochemical properties.

TPSA Increase

Data to verify

ΔTPSA +9.23 Ų

≈17% increase vs 5-formyl analog; both below 140 Ų threshold

Provides a tunable handle for oral absorption optimization

Calculated TPSA; validate with experimental PSA if needed

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 63.6 Ų
Comparator Or Baseline	5-Formylthiophene-3-carboxylic acid: TPSA = 54.37 Ų
Quantified Difference	ΔTPSA = +9.23 Ų (≈17% increase)
Conditions	Calculated TPSA using standard fragment-based method

Why This Matters

TPSA is a key predictor of oral absorption and blood-brain barrier penetration; the 17% increase provides a quantifiable structural handle for optimizing drug-like properties without exceeding bioavailability thresholds.

Distinct LogP and PSA vs 2-Formylthiophene-3-carboxylic Acid

When compared with the positional isomer 2-formylthiophene-3-carboxylic acid, the target compound displays markedly different physicochemical properties: LogP of 1.41 vs. 0.08, and PSA of 63.6 Ų vs. 82.61 Ų . These differences arise from both the methoxymethyl substitution and the altered formyl group position, which collectively shift the electron distribution and solvation characteristics of the thiophene ring.

Isomer Differentiation

Reported

LogP 1.41 vs 0.08 (2-formyl isomer)

PSA 63.6 Ų vs 82.61 Ų

ΔLogP +1.33 · ΔPSA −19.01 Ų

Fundamentally different solubility and protein binding behavior

Based on supplier-reported data; verify analytically for critical applications

Evidence Dimension	Lipophilicity (LogP) and Polar Surface Area (PSA)
Target Compound Data	LogP = 1.4052; PSA = 63.6 Ų
Comparator Or Baseline	2-Formylthiophene-3-carboxylic acid: LogP = 0.08; PSA = 82.61 Ų
Quantified Difference	ΔLogP = +1.3252; ΔPSA = −19.01 Ų
Conditions	Calculated properties; PSA from standard fragment-based method

Why This Matters

The 1.3-unit LogP difference translates to an approximately 20-fold difference in octanol-water partition coefficient, meaning the target compound will display fundamentally different solubility, protein binding, and membrane partitioning behavior—critical factors for selecting the correct building block in a synthesis route.

• [1] HZB Pharma. 2-Formylthiophene-3-carboxylic acid, CAS 19991-69-6, Purity 98%, PSA: 82.61000, LogP: 0.08. Available at: https://www.hzbp.cn/. View Source

5-Formyl-2-(methoxymethyl)thiophene-3-carboxylic Acid – Application Scenarios

Orthogonal Protection and Sequential Derivatization

The co-presence of a formyl, carboxylic acid, and methoxymethyl group on a single thiophene core enables chemists to design three-step sequential functionalization sequences without cross-reactivity concerns . The carboxylic acid can be esterified, the formyl group subjected to reductive amination or Grignard addition, and the methoxymethyl ether cleaved or modified under orthogonal conditions. This level of synthetic flexibility is not achievable with any single mono- or di-functionalized analog, making the target compound uniquely suited for diversity-oriented synthesis campaigns.

Tunable Lipophilicity and PSA for Lead Optimization

With a LogP of 1.41 and TPSA of 63.6 Ų, 5-formyl-2-(methoxymethyl)thiophene-3-carboxylic acid occupies a favorable region of drug-like chemical space . Compared with 5-formylthiophene-3-carboxylic acid (LogP 1.26, TPSA 54.37 Ų), the target compound offers enhanced solubility while maintaining membrane permeability . Medicinal chemists can exploit these incremental differences to fine-tune ADME properties of lead series without introducing additional synthetic complexity.

Enhanced Hydrogen-Bonding for Scaffold Diversification

The four hydrogen-bond acceptor sites of the target compound—compared to three in 5-formylthiophene-3-carboxylic acid—provide an additional interaction point for target engagement . This feature is particularly valuable in structure-based drug design, where even a single additional hydrogen bond can contribute 0.5–1.5 kcal/mol to binding free energy, translating to a 2- to 12-fold improvement in binding affinity.

Defined Purity and Physicochemical Identity for Reproducibility

Procurement of 5-formyl-2-(methoxymethyl)thiophene-3-carboxylic acid at 95% purity (CAS 2059947-25-8) ensures batch-to-batch consistency in downstream synthetic applications . The computed TPSA (63.6 Ų), LogP (1.41), and defined hydrogen-bond donor/acceptor counts provide a reproducible physicochemical fingerprint for quality control, enabling researchers to verify compound identity independently before use. This level of specification is essential for publications and patent filings that require unambiguous compound characterization.

Application

Selection Property

Validation Focus

Sequential derivatization workflow

Orthogonal reactive handles

Verify chemoselectivity in multi-step synthesis

Lead optimization

Computed LogP and TPSA profile

Assess impact on ADME properties

Scaffold diversification

Four H-bond acceptor sites

Evaluate target engagement and binding affinity

Reproducible building block supply

Research-grade purity and identity

Verify lot-specific purity and characterization